Cas no 199336-83-9 (tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a methylamino substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the stereocenter at the 3-position allows for enantioselective applications. Its rigid pyrrolidine scaffold contributes to conformational control in target structures. The compound is commonly employed in peptidomimetics, ligand design, and asymmetric catalysis, offering synthetic flexibility and high purity for advanced research and development.

tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate structure

199336-83-9 structure

Product Name:tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate

CAS No:199336-83-9

MF:C₁₀H₂₀N₂O₂

MW:200.278002738953

MDL:MFCD09752961

CID:66554

PubChem ID:45089543

Update Time:2025-06-07

tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate
- (R)-3-(Methylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
- (R)-1-Boc-3-(methylamino)pyrrolidine
- (R)-tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate
- 1-N-Boc-3-(R)-(Methylamino) pyrrolidine
- tert-butyl (R)-3-(methylamino)pyrrolidine-1-carboxylate
- (R)-1-(tert-butoxycarbonyl)-3-(methylamino)pyrrolidine
- (R)-3-methylaminopyrrolidine-1-carboxylic acid tert-butyl ester
- (R)-3-Methylamino-pyrrolidine-1-carboxylic acid tert-butyl ester
- AG-E-45769
- CTK3J7040
- SureCN671402
- TERT-BUTYL (3R)-3-(METHYLAMINO)PYRROLIDINECARBOXYLATE
- (R)-1-Boc-3-(methylamino)pyrrolidine HCl
- (R)-1-Boc-3-(Methylamino)pyrrolidinehydrochloride
- (S)-1-Boc-3-methylaminopyrrolidine, hydrochloride
- (R)-benzyl 3-(methylamino)pyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylicacid,3-(MethylaMino)-,1,1-diMethylethylester,(3R)-
- 1-Pyrrolidinecarboxylicacid,3-(methylamino)-,1,1-dimethylethylester,(R)-(9CI)
- (R)-1-Boc-3-methylaminopyrrolidine
- AK151295
- OKUCEQDKBKY
- A26531
- SCHEMBL671402
- AS-31811
- W-206474
- OKUCEQDKBKYEJY-MRVPVSSYSA-N
- 199336-83-9
- (R)-1-Boc-3-methylamino-pyrrolidine
- AKOS005258608
- EN300-134500
- 1-Pyrrolidinecarboxylic acid, 3-(methylamino)-, 1,1-dimethylethyl ester, (3R)-
- DTXSID90666492
- MFCD09752961
- AM100470
- (R)-tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate;(R)-1-Boc-3-(methylamino)pyrrolidine
- CS-0048580
- tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate
- MDL： MFCD09752961
- Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-5-8(7-12)11-4/h8,11H,5-7H2,1-4H3/t8-/m1/s1
- InChI Key： OKUCEQDKBKYEJY-MRVPVSSYSA-N
- SMILES： O(C(C)(C)C)C(N1CC[C@H](C1)NC)=O

Computed Properties

Exact Mass: 200.1526
Monoisotopic Mass: 200.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9
Topological Polar Surface Area: 41.6

Experimental Properties

Color/Form: No data avaiable
Density: 1.03
Melting Point: No data available
Boiling Point: 269 ºC
Flash Point: 117 ºC
Refractive Index: 1.485
PSA: 41.57
LogP: 2.71220
Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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